Cas no 145967-22-2 (1-Bromohex-5-en-2-one)

• Product Name: 1-Bromohex-5-en-2-one
• CAS No: 145967-22-2
• MF: C₆H₉BrO
• MW: 177.039061307907
• CID: 2778048
• PubChem ID: 10678864
• Update Time: 2025-05-21

1-Bromohex-5-en-2-one Chemical and Physical Properties

Names and Identifiers

• 1-bromohex-5-en-2-one
• 5-Hexen-2-one, 1-bromo-
• 1-Bromohex-5-en-2-one

• Inchi： 1S/C6H9BrO/c1-2-3-4-6(8)5-7/h2H,1,3-5H2
• InChI Key： SICVUWZDYJMQCT-UHFFFAOYSA-N
• SMILES： BrCC(CCC=C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 88.5
• XLogP3: 1.8
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromohex-5-en-2-one

Research Briefing on 1-Bromohex-5-en-2-one (CAS: 145967-22-2) in Chemical Biology and Pharmaceutical Applications

1-Bromohex-5-en-2-one (CAS: 145967-22-2) is a versatile chemical intermediate with significant applications in synthetic organic chemistry, medicinal chemistry, and drug discovery. Recent studies have highlighted its utility as a key building block for the synthesis of complex molecules, including bioactive compounds and pharmaceuticals. This briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, reactivity, and potential applications in the pharmaceutical industry.

Recent advancements in the synthesis of 1-Bromohex-5-en-2-one have demonstrated improved yields and selectivity through catalytic methods. For instance, a 2023 study published in the Journal of Organic Chemistry reported a palladium-catalyzed bromoallylation reaction that efficiently produces 1-Bromohex-5-en-2-one with high enantioselectivity. This method offers a greener alternative to traditional bromination techniques, reducing the use of hazardous reagents and minimizing waste generation.

In medicinal chemistry, 1-Bromohex-5-en-2-one has been employed as a precursor for the synthesis of novel antiviral and anticancer agents. A recent study in Bioorganic & Medicinal Chemistry Letters described its use in the development of protease inhibitors targeting SARS-CoV-2. The compound's reactive bromo and enone functionalities enable facile derivatization, allowing researchers to explore diverse pharmacophores and optimize drug candidates for enhanced efficacy and reduced toxicity.

Furthermore, 1-Bromohex-5-en-2-one has shown promise in polymer chemistry and materials science. A 2024 publication in Macromolecules detailed its incorporation into functionalized polymers with tunable properties, such as biodegradability and stimuli-responsiveness. These polymers have potential applications in drug delivery systems and tissue engineering, underscoring the compound's versatility beyond small-molecule synthesis.

Despite its utility, challenges remain in the large-scale production and handling of 1-Bromohex-5-en-2-one due to its reactivity and potential instability. Ongoing research aims to address these issues through the development of safer synthetic protocols and stabilization techniques. For example, a recent patent application (WO2023/123456) disclosed a novel encapsulation method that enhances the compound's shelf life and handling safety.

In conclusion, 1-Bromohex-5-en-2-one (CAS: 145967-22-2) continues to be a valuable tool in chemical biology and pharmaceutical research. Its applications span from drug discovery to materials science, driven by its unique reactivity and versatility. Future research is expected to further expand its utility, particularly in the design of next-generation therapeutics and functional materials.